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An extensive review of publicly available scientific literature and databases did not yield any

information on a biological compound designated as "MC-70" with described in vitro effects

relevant to researchers, scientists, and drug development professionals. The predominant

search result for "MC-70" is in reference to Cutback Bitumen MC-70, a medium-curing asphalt

used in road construction and waterproofing.[1][2][3][4][5][6]

The initial and subsequent broader searches for "MC-70" in the context of biological activity,

pharmacology, and its effects on cell lines did not identify any specific therapeutic agent or

research compound with this name. It is possible that "MC-70" is an internal project code, a

precursor molecule not yet described in published literature, or a misidentification of another

substance.

Several search results pointed to compounds or biological entities with similar-sounding names

or abbreviations, but none are identified as MC-70:

CD70: A well-characterized protein and an emerging target in cancer therapy. Some

antibody-drug conjugates targeting CD70 use a linker abbreviated as "mc"

(maleimidocaproyl), but this is not part of the official name of the target.[3][7]

7-Hydroxymitragynine (7-OH): A potent, opioid-like compound derived from the kratom plant.

[8]

Mephedrone (4-MMC): A synthetic stimulant drug.[1]
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MC-38: A commonly used murine colon adenocarcinoma cell line in cancer research.[9]

Given the absence of data on the in vitro effects of a compound specifically named MC-70, it is

not possible to provide the requested in-depth technical guide, including quantitative data,

experimental protocols, and signaling pathway diagrams.

For researchers, scientists, and drug development professionals seeking information on a

specific compound, it is crucial to use the correct and complete chemical name, international

nonproprietary name (INN), or another standard identifier to ensure accurate retrieval of

scientific data. If "MC-70" is an internal designation, the relevant information would be found in

internal documentation of the originating organization.

We recommend verifying the name of the compound of interest to enable a successful

literature search for its in vitro effects and related technical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In Vitro Effects of MC-70: A Search for a Biological
Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676260#in-vitro-effects-of-mc-70]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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